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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol

Cat. No.: B7770128

In-Depth Technical Guide to 2,3,5-
Trimethylphenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,5-Trimethylphenol (CAS No:
697-82-5), a key chemical intermediate in various industrial and pharmaceutical applications.
The document details its chemical and physical properties, provides established experimental
protocols for its synthesis and analysis, and explores its known biological activities and
applications. All quantitative data is presented in clear, tabular formats for ease of reference,
and key processes are visualized through detailed diagrams to facilitate understanding.

Chemical and Physical Properties

2,3,5-Trimethylphenol, also known as isopseudocumenol, is a substituted phenol that serves
as a versatile building block in organic synthesis.[1][2] Its fundamental properties are
summarized below.
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Property Value Reference
CAS Number 697-82-5 [3114]
Molecular Formula CoH120 [5]
Molecular Weight 136.19 g/mol [5]

White to off-white or light
Appearance [1][2]
yellow powder/crystals

Melting Point 92-95 °C [1]

Boiling Point 230-231 °C [1]

N Insoluble in water; Soluble in
Solubility ] [1]
organic solvents

Purity >98.0% (GC) [3]

Synthesis Protocols
Synthesis of 2,3,5-Trimethylphenol via Rearrangement

A common method for synthesizing 2,3,5-Trimethylphenol involves the rearrangement of
2,3,6-Trimethylphenol under the influence of an aluminum trihalide catalyst.[6]

Experimental Protocol:

e Reaction Setup: In a 500 mL autoclave, combine 50 grams of 2,3,6-trimethylphenol, 150
grams of cyclohexane, and 74 grams of anhydrous aluminum trichloride.

o Reaction Conditions: Seal the autoclave and introduce 70 grams of dry hydrogen chloride
gas. Heat the mixture to 110 °C while stirring and maintain these conditions for 5 hours.

o Work-up: Cool the reaction mixture and dilute it with 200 grams of water. Separate the
organic phase.

o Extraction: Extract the aqueous phase once with 100 grams of ethyl acetate.
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Purification: Combine the organic phases and wash with 50 grams of water. Dry the solution
over anhydrous sodium sulfate. Filter and concentrate the filtrate under reduced pressure.

Crystallization: Add 50 grams of n-hexane to the residue and stir at room temperature for 30
minutes to induce crystallization.

Isolation: Collect the resulting crystals by filtration to yield 2,3,5-Trimethylphenol.[6]
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Synthesis of 2,3,5-Trimethylphenol

Reactants

2,3,6-Trimethylphenol Aluminum Trichloride Hydrogen Chloride Cyclohexane

Process

Rearrangement Reaction
(110 °C, 5 hours)

Cool & Dilute

Quenching & Phase Separation

Extract & Wash

Drying & Concentration

oncentrate

Crystallization from n-hexane

Isolate

Product

2,3,5-Trimethylphenol
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Synthesis of 4-amino-2,3,5-trimethylphenol

2,3,5-Trimethylphenol

:

Nitration
(HNOs, H2S04)

:

2,3,5-trimethyl-4-nitrophenol

:

Reduction
(Fe, HCI)

4-amino-2,3,5-trimethylphenol

Applications of 2,3,5-Trimethylphenol

2,3,5-Trimethylphenol

Intermediate Precursor /Building Block Building Block Building Block

Pharmaceuticals Organic Synthesis Biological Activity

Tretinoin Vitamin E Dyes Resins Polymers Antiproliferative Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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